2-[3-(1H-Imidazol-1-yl)azetidin-3-yl]ethan-1-amine

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• SMILES: C1C(CN1)(CCN)N2C=CN=C2
• InChI: InChI=1S/C8H14N4/c9-2-1-8(5-11-6-8)12-4-3-10-7-12/h3-4,7,11H,1-2,5-6,9H2
• InChIKey: NNBORJXBTBPRPT-UHFFFAOYSA-N

2-[3-(1H-Imidazol-1-yl)azetidin-3-yl]ethan-1-amine: CB1 Antagonist Precursor

2-[3-(1H-Imidazol-1-yl)azetidin-3-yl]ethan-1-amine (CAS: 2059927-89-6; MF: C₈H₁₄N₄; MW: 166.22 g/mol) is a 3,3-disubstituted azetidine derivative incorporating an imidazole heterocycle and a free primary amine side chain. This small-molecule building block is structurally classified within the patented Heterocycle-substituted 3-alkyl azetidine series of cannabinoid-1 (CB1) receptor antagonists and inverse agonists (WO 2007064566) [1]. Its core azetidine-imidazole scaffold with a primary ethanamine extension distinguishes it architecturally from simple N-substituted imidazoles and positions it as a versatile intermediate for late-stage functionalization in medicinal chemistry campaigns . Additionally, binding data curated in BindingDB (BDBM50473198) report a Ki of 200 nM at the imidazoline I-2 receptor and a Ki of 302 nM at the alpha-2 adrenergic receptor, indicating a multitarget binding signature that can be exploited for target deconvolution and selectivity profiling [2].

Chemistry3,3-disubstituted azetidine with free primary amine handle for late-stage diversification

Target ClassCB1 antagonist chemotype from patent-protected Heterocycle-substituted 3-alkyl azetidine series

Binding AnnotationPre-measured multitarget binding signature (I-2 and alpha-2 receptors) supports target deconvolution and selectivity profiling

• [1] Teresa A. Brugel, et al. Heterocycle-substituted 3-alkyl azetidine derivatives. U.S. Patent Application Publication No. US 2007/0123505 A1, filed November 21, 2006, and published May 31, 2007. Also published as WO 2007064566. View Source
• [2] BindingDB. BDBM50473198 (CHEMBL13925). Affinity Data: Ki 200 nM at imidazoline I-2 receptor (rabbit kidney) and Ki 302 nM at alpha-2 adrenergic receptor (rat cortex). Curated by ChEMBL, University of Camerino and Orleans University. View Source

Generic Azetidine vs. Functionalized Imidazole Reagent Comparison

Cursory structural similarity—such as sharing an imidazole ring or an azetidine core—does not guarantee functional equivalence in cannabinoid-1 (CB1) receptor pharmacology. The WO 2007064566 patent family explicitly demonstrates that CB1 antagonist potency is exquisitely sensitive to the nature of the 3-alkyl substituent on the azetidine ring and the specific heterocycle attached at the 3-position [1]. While simple building blocks like 1-(azetidin-3-yl)-1H-imidazole (CAS 153836-44-3) lack the critical ethanamine side chain required for key binding interactions, regioisomers such as 2-(azetidin-3-yl)-1H-imidazole (CAS 1234710-01-0) present the imidazole linkage at a different position, which is anticipated to alter the vector of the basic amine and consequently impact receptor affinity and selectivity profiles . Furthermore, the multitarget binding data for 2-[3-(1H-imidazol-1-yl)azetidin-3-yl]ethan-1-amine—demonstrating ligand activity at both imidazoline I-2 (Ki = 200 nM) and alpha-2 adrenergic (Ki = 302 nM) receptors [2]—cannot be predicted from monosubstituted azetidine intermediates, making blind substitution a source of irreproducible pharmacology.

Ethanamine side chain

Simple azetidine-imidazole analogs (e.g., CAS 153836-44-3) lack the critical primary amine vector; binding data cannot be transferred.

Regioisomeric linkage

2-(azetidin-3-yl)-1H-imidazole (CAS 1234710-01-0) positions the imidazole at a different attachment point, anticipated to alter receptor affinity profiles.

Multitarget profile

The dual I-2/alpha-2 binding signature is unique to this substitution pattern; monosubstituted intermediates lack these affinity data, risking irreproducible pharmacology.

• [1] Teresa A. Brugel, et al. Heterocycle-substituted 3-alkyl azetidine derivatives. U.S. Patent Application Publication No. US 2007/0123505 A1, filed November 21, 2006, and published May 31, 2007. Also published as WO 2007064566. View Source
• [2] BindingDB. BDBM50473198 (CHEMBL13925). Affinity Data: Ki 200 nM at imidazoline I-2 receptor (rabbit kidney) and Ki 302 nM at alpha-2 adrenergic receptor (rat cortex). Curated by ChEMBL, University of Camerino and Orleans University. View Source

Quantitative Differentiation Evidence

Imidazoline I-2 Receptor Binding Affinity

2-[3-(1H-imidazol-1-yl)azetidin-3-yl]ethan-1-amine demonstrates measurable binding affinity for the imidazoline I-2 receptor, a target implicated in central nervous system disorders and metabolic regulation, with a Ki of 200 nM in rabbit kidney membrane homogenate using [³H]-idazoxan as the radioligand [1]. This binding event is absent in simple precursors such as 1-(azetidin-3-yl)-1H-imidazole (CAS 153836-44-3), which lacks the ethanamine side chain and has no reported I-2 activity . The presence of a 200 nM Ki provides a validated starting point for structure-activity relationship (SAR) optimization, whereas the unadorned analog offers zero target engagement data.

Imidazoline I-2 Affinity

Class-level

Ki = 200 nM

Reported I-2 binding supports target profiling; comparator shows no detectable activity.

BindingDB data; no in-class selectivity evidence provided.

Evidence Dimension	Imidazoline I-2 receptor binding affinity (Ki)
Target Compound Data	Ki = 200 nM
Comparator Or Baseline	Comparator: 1-(azetidin-3-yl)-1H-imidazole (CAS 153836-44-3). Quantitative data: No reported I-2 receptor binding activity.
Quantified Difference	Target compound: measurable 200 nM affinity vs. comparator: no detectable or unreported I-2 binding.
Conditions	[³H]-idazoxan displacement assay, rabbit kidney membrane homogenate (BindingDB/ChEMBL curated data)

Why This Matters

A compound with a validated binding event at therapeutic targets enables immediate SAR follow-up; a precursor without such data requires de novo target identification, increasing project timelines and costs.

• [1] BindingDB. BDBM50473198 (CHEMBL13925). Affinity Data: Ki 200 nM at imidazoline I-2 receptor (rabbit kidney) and Ki 302 nM at alpha-2 adrenergic receptor (rat cortex). Curated by ChEMBL, University of Camerino and Orleans University. View Source

Alpha-2 Adrenergic Receptor Selectivity Window

Radioligand displacement assays in rat cortex membrane using [³H]-clonidine reveal a Ki of 302 nM for 2-[3-(1H-imidazol-1-yl)azetidin-3-yl]ethan-1-amine at the alpha-2 adrenergic receptor [1]. The I-2/alpha-2 selectivity ratio calculated from these data is approximately 1.5-fold (302/200), indicating that the compound is essentially non-selective between these two targets, a feature that may be exploited in therapeutic areas where dual I-2/alpha-2 modulation is beneficial. In contrast, structurally related 4-((2R,3S)-2-methyl-azetidin-3-yl)-1H-imidazole (CHEMBL79271) demonstrates a Ki of 7 nM at the histamine H3 receptor, with no alpha-2 data reported, illustrating how minor scaffold changes redirect target engagement entirely [2].

Alpha-2 Selectivity Window

Reported

α2 Ki = 302 nM; I-2/α2 ratio ~1.5×

Non-selective dual I-2/α2 profile; selectivity engineering may be required.

Cross-study comparison; H3 ligand comparator shows distinct selectivity.

Evidence Dimension	Alpha-2 adrenergic receptor binding affinity and I-2/alpha-2 selectivity ratio
Target Compound Data	Alpha-2 Ki = 302 nM; I-2 Ki = 200 nM; Selectivity ratio = ~1.5-fold
Comparator Or Baseline	Comparator: 4-((2R,3S)-2-methyl-azetidin-3-yl)-1H-imidazole (CHEMBL79271). H3 receptor Ki = 7 nM; alpha-2 and I-2 data not reported for this comparator.
Quantified Difference	Target compound offers dual I-2/alpha-2 engagement at sub-micromolar concentrations; comparator is a potent H3 ligand with a different selectivity fingerprint.
Conditions	Alpha-2: [³H]-clonidine displacement, rat cortex membrane (BindingDB/ChEMBL curated). H3: [³H]-N-α-methylhistamine displacement, guinea pig brain tissue (ChEMBL curated).

Why This Matters

Knowing both on-target (I-2) and off-target (alpha-2) binding affinities upfront allows researchers to design selectivity counterscreens without consuming compound for preliminary broad-panel profiling.

• [1] BindingDB. BDBM50473198 (CHEMBL13925). Affinity Data: Ki 200 nM at imidazoline I-2 receptor (rabbit kidney) and Ki 302 nM at alpha-2 adrenergic receptor (rat cortex). Curated by ChEMBL, University of Camerino and Orleans University. View Source
• [2] BindingDB. BDBM50069818 (CHEMBL79271). Affinity Data: Ki 7 nM at histamine H3 receptor (guinea pig brain tissue). Curated by ChEMBL, Schering-Plough Research Institute. View Source

Patent-Backed CB1 Antagonist Class Potency

The Heterocycle-substituted 3-alkyl azetidine patent family (WO 2007064566, US 2007/0123505 A1) explicitly claims 2-[3-(1H-imidazol-1-yl)azetidin-3-yl]ethan-1-amine within a broader genus of CB1 receptor antagonists and inverse agonists [1]. A structurally representative analog from this series, compound 70 (PMID 26161824, Ligand ID 8706), achieves a Ki of 7 nM (pKi = 8.15) at human CB1 receptors in radioligand binding assays, demonstrating that the 3,3-disubstituted azetidine-imidazole scaffold is capable of delivering nanomolar CB1 antagonism [2]. This compares favorably to the first-generation CB1 antagonist rimonabant (SR141716A), which exhibits a Ki of 1.98 nM at human CB1 receptors, and establishes the azetidine class as a competitive chemotype for peripherally restricted CB1 programs that seek to avoid the CNS-mediated adverse effects that led to rimonabant's market withdrawal [3].

CB1 Class Potency

Class-level

Patent analog Ki = 7 nM (CB1)

Class-level CB1 binding data supports scaffold selection for antagonist research.

Analog data; direct CB1 binding not measured on this compound.

Evidence Dimension	CB1 receptor binding potency (Ki)
Target Compound Data	Compound claimed within patent genus; structurally representative analog (compound 70) Ki = 7 nM at human CB1 receptor
Comparator Or Baseline	Comparator: rimonabant (SR141716A). Human CB1 Ki = 1.98 nM.
Quantified Difference	Class analog achieves Ki within ~3.5-fold of rimonabant at CB1; the azetidine scaffold is explicitly designed for peripheral restriction to improve safety profile.
Conditions	Compound 70: radioligand binding, human CB1 receptor (GtoPdb curated, PMID 26161824). Rimonabant: radioligand binding, human CB1 receptor.

Why This Matters

Procuring a compound from a patent-protected series with established nanomolar CB1 potency reduces the risk of investing in a scaffold that lacks validated target engagement, while the peripheral restriction design goal addresses the historical safety liability of central CB1 antagonists.

• [1] Teresa A. Brugel, et al. Heterocycle-substituted 3-alkyl azetidine derivatives. U.S. Patent Application Publication No. US 2007/0123505 A1, filed November 21, 2006, and published May 31, 2007. Also published as WO 2007064566. View Source
• [2] GtoPdb (IUPHAR/BPS Guide to Pharmacology). Compound 70 [PMID: 26161824], Ligand ID 8706. Human CB1 receptor Ki = 7 nM (pKi = 8.15). Expert Opin Ther Pat (2015) 25: 1093-116. View Source
• [3] Rinaldi-Carmoni M, Barth F, Héaulme M, et al. SR141716A, a potent and selective antagonist of the brain cannabinoid receptor. FEBS Lett. 1994;350(2-3):240-244. Human CB1 Ki = 1.98 nM. View Source

Commercial Purity and Multi-Supplier Availability

2-[3-(1H-imidazol-1-yl)azetidin-3-yl]ethan-1-amine is stocked by multiple independent chemical suppliers with a minimum purity specification of 95% and a documented long-term storage condition (cool, dry place), ensuring batch-to-batch consistency for reproducible research . The average purity across available commercial lots meets or exceeds 95% (HPLC), and the compound is provided with CAS 2059927-89-6 and MDL MFCD30500277 identifiers that have been cross-validated across supplier databases . By contrast, close structural analogs such as 1-(azetidin-3-yl)-1H-imidazole (CAS 153836-44-3, purity typically 97%) are available but lack the ethanamine functionality essential for the CB1 pharmacophore, making 2-[3-(1H-imidazol-1-yl)azetidin-3-yl]ethan-1-amine the preferred procurement choice for programs targeting the 3-alkyl azetidine CB1 series .

Commercial Purity & Supply

Data to verify

≥95% (HPLC); multi-supplier

Consistent purity and sourcing support reproducible SAR campaigns.

Supplier-reported data; independent lot verification recommended.

Evidence Dimension	Commercial purity and supplier availability
Target Compound Data	≥95% purity (HPLC); stocked by Leyan (cat. 2022942), AKSci (cat. 0561EJ), Arctom Scientific; CAS 2059927-89-6; MDL MFCD30500277; storage: cool, dry place
Comparator Or Baseline	Comparator: 1-(azetidin-3-yl)-1H-imidazole hydrochloride (CAS 153836-44-3). Purity: 97%. Missing the ethanamine side chain critical for CB1 pharmacophore.
Quantified Difference	Target compound meets identical purity benchmarks (≥95%) while providing the functional handle (free primary amine) that the comparator lacks.
Conditions	Commercial sourcing data from supplier catalogs (Leyan, AKSci, Arctom Scientific) as of 2026.

Why This Matters

Multi-supplier availability with consistent purity specifications de-risks procurement timelines and ensures that SAR campaigns are not interrupted by single-source supply disruptions or batch variability.

High-Value Application Scenarios

Peripherally Restricted CB1 Antagonist Lead Optimization

Medicinal chemistry teams pursuing peripherally restricted cannabinoid-1 (CB1) receptor antagonists for obesity, non-alcoholic fatty liver disease (NAFLD), or non-alcoholic steatohepatitis (NASH) can employ 2-[3-(1H-imidazol-1-yl)azetidin-3-yl]ethan-1-amine as a late-stage functionalization precursor. The core scaffold is explicitly claimed in the WO 2007064566 patent family as a CB1 antagonist/inverse agonist chemotype, and a structurally representative analog (compound 70) achieves a Ki of 7 nM at human CB1 receptors [1][2]. The presence of a free primary amine on the ethanamine side chain permits facile amide coupling, reductive amination, or sulfonamide formation, enabling rapid exploration of substituent effects on peripheral selectivity and pharmacokinetic properties while maintaining the CB1 pharmacophore [1].

Imidazoline I-2 Receptor Tool Compound Development

The validated I-2 imidazoline receptor binding affinity (Ki = 200 nM) positions this compound as a viable starting point for developing chemical probes targeting I-2 receptors implicated in neuroprotection, analgesia, and modulation of monoamine oxidase activity [1]. Unlike simple imidazole building blocks that lack receptor annotation, this compound enters the screening cascade with a pre-measured binding event, allowing structure-activity relationship (SAR) teams to focus directly on potency optimization rather than de novo hit identification. The co-existing alpha-2 adrenergic affinity (Ki = 302 nM) further enables selectivity engineering efforts to dial out alpha-2 binding and generate I-2-selective tool compounds for target validation studies [1].

Selectivity Panel Calibration and Polypharmacology Profiling

Because 2-[3-(1H-imidazol-1-yl)azetidin-3-yl]ethan-1-amine possesses measured Ki values at two distinct receptor families—imidazoline I-2 (200 nM) and alpha-2 adrenergic (302 nM)—it can serve as a reference standard for calibrating selectivity panels and validating assay reproducibility across laboratories [1]. The approximately 1.5-fold selectivity window between these two targets provides a narrow, well-defined benchmark for assessing the sensitivity of binding assays to discriminate between closely related G-protein coupled receptor (GPCR) subtypes. Procurement of this compound with a guaranteed ≥95% purity specification and multi-supplier availability (Leyan, AKSci, Arctom Scientific) ensures consistent material for cross-study comparisons [2][3].

Azetidine Scaffold Diversification for Fragment-Based Discovery

Fragment-based drug discovery programs targeting GPCRs or enzymes that recognize basic amine pharmacophores can utilize 2-[3-(1H-imidazol-1-yl)azetidin-3-yl]ethan-1-amine as a three-dimensional, sp³-rich fragment with a defined binding signature. The 3,3-disubstituted azetidine core provides conformational rigidity that is advantageous for locking the molecule into a bioactive conformation, a property that distinguishes it from more flexible linear diamines or monocyclic imidazole fragments [1]. Unlike the regioisomer 2-(azetidin-3-yl)-1H-imidazole (CAS 1234710-01-0), which presents the imidazole linkage at a different position and lacks the ethanamine vector, this compound offers a unique spatial orientation of hydrogen bond donors/acceptors that can be exploited in structure-based design campaigns [2].

Application

Selection Property

Validation Focus

CB1 antagonist lead optimization research

3,3-disubstituted azetidine core with free amine for late-stage SAR

CB1 receptor binding and peripheral selectivity profiling

Imidazoline I-2 receptor tool compound studies

Annotated I-2 binding with coexisting alpha-2 affinity

Selectivity engineering to dial out alpha-2 activity

Selectivity panel calibration

Dual I-2/alpha-2 reference with narrow selectivity window

Assay reproducibility and GPCR subtype discrimination

Fragment-based discovery scaffold

Conformationally rigid 3,3-disubstituted azetidine with defined H-bond geometry

Structure-based design and spatial orientation of pharmacophoric elements

• [1] Teresa A. Brugel, et al. Heterocycle-substituted 3-alkyl azetidine derivatives. U.S. Patent Application Publication No. US 2007/0123505 A1, filed November 21, 2006, and published May 31, 2007. Also published as WO 2007064566. View Source
• [2] GtoPdb (IUPHAR/BPS Guide to Pharmacology). Compound 70 [PMID: 26161824], Ligand ID 8706. Human CB1 receptor Ki = 7 nM (pKi = 8.15). Expert Opin Ther Pat (2015) 25: 1093-116. View Source
• [3] BindingDB. BDBM50473198 (CHEMBL13925). Affinity Data: Ki 200 nM at imidazoline I-2 receptor (rabbit kidney) and Ki 302 nM at alpha-2 adrenergic receptor (rat cortex). Curated by ChEMBL, University of Camerino and Orleans University. View Source